7-Chloro-1H-imidazo[4,5-B]pyridine

• IUPAC Name: 7-chloro-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C6H4ClN3/c7-4-1-2-8-6-5(4)9-3-10-6/h1-3H,(H,8,9,10)
• InChI Key: HAWCUEYFSQKISQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1Cl)NC=N2
• Molecular Formula: C6H4ClN3
• DSSTOX Substance ID: DTXSID80509743
• Molecular Weight: 153.57 g/mol
• CAS RN: 6980-11-6

Description

7-Chloro-1H-imidazo[4,5-B]pyridine is a beige to light orange solid. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole derivatives show a broad range of chemical and biological properties, making them important in the development of new drugs.

Synthesis Analysis

The synthesis of imidazo[4,5-B]pyridine derivatives often involves reactions under phase transfer catalysis conditions. For example, Mladenova performed the reaction of methyl 4-((benzyloxy)methyl)tetrahydrofuran-2-carbimidate hydrochloride–cis or trans with 2,3-diaminopyridine in MeOH, resulting in the corresponding 1H-imidazo[4,5-B]pyridine.

Molecular Structure Analysis

The molecular structure of 7-Chloro-1H-imidazo[4,5-B]pyridine is C6H4ClN3. It is a derivative of imidazole, which is a five-membered heterocyclic moiety that contains two nitrogen atoms.

Chemical Reactions Analysis

Imidazo[4,5-B]pyridine derivatives are known to undergo various chemical reactions. For instance, the reaction of 2,3-diaminopyridines with 4,5-dichloro-1,2,3-dithiazolium chloride under certain conditions yields 2-cyanoimidazopyridine.

Physical And Chemical Properties Analysis

7-Chloro-1H-imidazo[4,5-B]pyridine is a beige to light orange solid. More detailed physical and chemical properties are not available in the retrieved papers.

Scientific Research Applications

Materials Science and Optoelectronics

7-Chloro-1H-imidazo[4,5-B]pyridine derivatives have shown great potential in materials science, particularly in the development of optoelectronic devices. .

Pharmaceutical Applications

This compound has been employed in chemotherapeutic applications due to its bioactive properties. .

Antimicrobial Activity

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Synthetic Approaches

Various synthetic approaches have been developed for imidazo[4,5-b]pyridine derivatives, which are crucial for their application in different fields. .

Chemical Reactions and Derivatives

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Mechanism of Action

Target of Action

For instance, some imidazo[4,5-b]pyridine derivatives have been found to inhibit IKK-ɛ and TBK1, which activate nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through the process of phosphorylation .

Mode of Action

For instance, the synthesis of a novel imidazo[4,5-b]pyridine relied on Michael addition of 1-methyl-1H-imidazol-4-amine to fumaric/maleic or acetylene dicarboxylates, followed by intramolecular cyclization into target compounds .

Biochemical Pathways

Imidazo[4,5-b]pyridine derivatives have been shown to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Pharmacokinetics

The design and synthesis of bioisosteres, such as imidazo[4,5-b]pyridine derivatives, can improve selectivity, pharmacokinetics, metabolic stability, and reduce different side effects, including toxicity .

Result of Action

Imidazo[4,5-b]pyridine derivatives have been associated with various biological activities, including antimicrobial , anti-inflammatory , and cytotoxic activities .

Action Environment

It is generally recommended to handle such compounds in a well-ventilated place, wearing suitable protective clothing, and avoiding contact with skin and eyes .